Cas no 677275-33-1 (1,4,7,10-Tetra(tert-butyl)perylene)

• Product Name: 1,4,7,10-Tetra(tert-butyl)perylene
• CAS No: 677275-33-1
• MF: C₃₆H₄₄
• MW: 476.734570503235
• CID: 68602
• PubChem ID: 22023143
• Update Time: 2025-11-01

1,4,7,10-Tetra(tert-butyl)perylene Chemical and Physical Properties

Names and Identifiers

• 1,4,7,10-Tetra(tert-butyl)perylene
• 1,4,7,10-tetratert-butylperylene
• TBPE
• 1,4,7,10-tetra-tert-butylperylene
• DTXSID90621642
• 677275-33-1
• AKOS015901924
• Perylene,1,4,7,10-tetrakis(1,1-dimethylethyl)-

• Inchi： 1S/C36H44/c1-33(2,3)25-17-15-23-29-21(25)13-19-27(35(7,8)9)31(29)24-16-18-26(34(4,5)6)22-14-20-28(36(10,11)12)32(23)30(22)24/h13-20H,1-12H3
• InChI Key： UUGBGJGAHVLTRN-UHFFFAOYSA-N
• SMILES： C12=C(C=CC3=C(C=CC(=C13)C1=C(C=CC3=C(C=CC2=C13)C(C)(C)C)C(C)(C)C)C(C)(C)C)C(C)(C)C

Computed Properties

• Exact Mass: 476.34400
• Monoisotopic Mass: 476.344
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 36
• Rotatable Bond Count: 4
• Complexity: 722
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0A^2
• XLogP3: 12.4

Experimental Properties

• Density: 1.030
• Melting Point: 364-366°C
• Boiling Point: 595.011°C at 760 mmHg
• Flash Point: 319.124°C
• Refractive Index: 1.626
• PSA: 0.00000
• LogP: 10.92720

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenanthrenes and derivatives Phenanthrenes and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenanthrenes and derivatives

Additional information on 1,4,7,10-Tetra(tert-butyl)perylene

Introduction to 1,4,7,10-Tetra(tert-butyl)perylene (CAS No: 677275-33-1) and Its Emerging Applications in Modern Chemistry

The compound 1,4,7,10-Tetra(tert-butyl)perylene, identified by the CAS number 677275-33-1, represents a fascinating derivative of perylene—a polycyclic aromatic hydrocarbon (PAH) with a rich history in material science and pharmaceutical research. Perylene and its derivatives have garnered significant attention due to their unique structural properties, including high thermal stability, strong fluorescence characteristics, and remarkable electron-deficient nature. The introduction of bulky tert-butyl groups at specific positions in the perylene core modifies its electronic and steric properties, making it a versatile building block for advanced materials and functional molecules.

Recent advancements in the field of organic electronics and nanotechnology have highlighted the potential of 1,4,7,10-Tetra(tert-butyl)perylene as a key component in the development of novel optoelectronic devices. Its rigid π-conjugated system allows for efficient charge transport, while the bulky tert-butyl substituents enhance solubility and processability—crucial factors for practical applications in thin-film technologies. Researchers have demonstrated its utility as an active layer material in organic field-effect transistors (OFETs), where its high charge carrier mobility contributes to improved device performance. Additionally, the compound’s fluorescence properties make it suitable for bioimaging applications, particularly when functionalized with targeting ligands to enhance specificity.

In the realm of pharmaceutical chemistry, derivatives of perylene have shown promise as scaffolds for drug discovery. The electron-deficient core of 1,4,7,10-Tetra(tert-butyl)perylene can be modified to incorporate pharmacophores that interact with biological targets. For instance, studies have explored its potential as a photosensitizer in photodynamic therapy (PDT), leveraging its ability to generate reactive oxygen species upon light irradiation. The steric hindrance introduced by the tert-butyl groups can fine-tune binding affinities and metabolic stability, which are critical parameters for drug efficacy and safety. Preliminary computational studies suggest that this compound may exhibit enhanced interactions with certain enzymes or receptors due to its optimized electronic distribution.

The synthesis of 1,4,7,10-Tetra(tert-butyl)perylene involves multi-step organic transformations that require precise control over reaction conditions. Common synthetic routes include Friedel-Crafts alkylation followed by selective bromination and subsequent reduction or coupling reactions. The presence of multiple reactive sites demands careful optimization to achieve high regioselectivity and yield. Advances in catalytic methods have enabled more efficient synthetic pathways, reducing reliance on hazardous reagents and improving sustainability. These developments align with the growing emphasis on green chemistry principles in industrial-scale production.

From an industrial perspective, the demand for high-performance materials like 1,4,7,10-Tetra(tert-butyl)perylene is driven by applications in flexible electronics and energy storage systems. Its thermal stability ensures reliability under harsh conditions, while its electronic properties enable efficient energy conversion in organic photovoltaics (OPVs). Recent patents highlight its incorporation into bulk heterojunction solar cells alongside fullerene or non-fullerene acceptors, where it contributes to improved power conversion efficiencies. Similarly, in supercapacitors and batteries, this compound’s ability to undergo reversible redox reactions makes it a candidate for electrode materials that offer high energy density and cycle life.

The versatility of 1,4,7,10-Tetra(tert-butyl)perylene extends to its role as a ligand or catalyst precursor in coordination chemistry. Its expanded π-system can coordinate with transition metals to form complexes with tailored reactivity. Such metal-organic frameworks (MOFs) or organometallic catalysts have been explored for applications ranging from carbon capture to asymmetric synthesis. The influence of the tert-butyl groups on steric interactions can modulate catalytic activity or selectivity，opening new avenues for fine chemical synthesis.

Future research directions may focus on expanding the functionalization possibilities of this core structure through cross-coupling reactions、hydrofunctionalizations，or polymerization techniques。The integration of machine learning models into molecular design could further accelerate the discovery of novel derivatives with optimized properties for specific applications。As computational power increases，virtual screening methods will play an increasingly important role in identifying promising candidates before experimental validation。

In conclusion,1，4，7，10-Tetra(tert-butyl)perylene (CAS No: 677275-33-1) stands as a pivotal compound in modern chemistry，bridging fundamental research with industrial innovation。Its unique structural features，combined with recent advancements in synthetic methodologies，position it as a valuable asset across multiple disciplines。Whether used as an optoelectronic material、pharmaceutical intermediate、or catalytic precursor，this derivative exemplifies how targeted molecular engineering can unlock new possibilities in science and technology。